Cas no 898789-35-0 ((3,5-difluorophenyl)-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone)

• Product Name: (3,5-difluorophenyl)-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• CAS No: 898789-35-0
• MF: C₁₉H₂₀F₂N₂O
• MW: 330.371711730957
• MDL: MFCD03842334
• CID: 870689
• PubChem ID: 24725056
• Update Time: 2025-04-19

(3,5-difluorophenyl)-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (3,5-difluorophenyl)-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• 3,5-DIFLUORO-3'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• 3,5-DIFLUORO-3'-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
• 898789-35-0
• 3,5-difluoro-3'-(4-methylpiperazinomethyl)benzophenone
• (3,5-Difluorophenyl){3-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• DTXSID60643452
• AKOS016020909
• MFCD03842334

• MDL： MFCD03842334
• Inchi： 1S/C19H20F2N2O/c1-22-5-7-23(8-6-22)13-14-3-2-4-15(9-14)19(24)16-10-17(20)12-18(21)11-16/h2-4,9-12H,5-8,13H2,1H3
• InChI Key： IZVQJADIBJGYEE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(C1=CC=CC(=C1)CN1CCN(C)CC1)=O)F

Computed Properties

• Exact Mass: 330.15400
• Monoisotopic Mass: 330.15436959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 2.81900